Cas no 89077-18-9 (3(2H)-Isoquinolinone, 4,4-dichlorooctahydro-, trans-)

• Product Name: 3(2H)-Isoquinolinone, 4,4-dichlorooctahydro-, trans-
• CAS No: 89077-18-9
• MF: C₉H₁₃Cl₂NO
• MW: 222.111620664597
• CID: 613346
• Update Time: 2024-01-31

3(2H)-Isoquinolinone, 4,4-dichlorooctahydro-, trans- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoquinolinone, 4,4-dichlorooctahydro-, trans-
• (4aR,8aR)-4,4-dichloro-1,2,4a,5,6,7,8,8a-octahydroisoquinolin-3-one
• 3(2H)-Isoquinolinone, 4,4-dichlorooctahydro-, trans- (9CI)

• Inchi： 1S/C9H13Cl2NO/c10-9(11)7-4-2-1-3-6(7)5-12-8(9)13/h6-7H,1-5H2,(H,12,13)/t6-,7+/m1/s1
• InChI Key： DNUZKFAGQKFSHV-RQJHMYQMSA-N
• SMILES： C1[C@]2([H])[C@]([H])(CCCC2)C(Cl)(Cl)C(=O)N1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 373.5±32.0 °C(Predicted)
• pka: 12.98±0.40(Predicted)